(4S,4'S)-2,2'-(Cyclopropane-1,1-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
Overview
Description
(4S,4'S)-2,2'-(Cyclopropane-1,1-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole), also known as CPBDO, is a small molecule that has been studied for its potential use in scientific research. CPBDO is a compound with a unique structure that can be used to study various biochemical and physiological processes. Its structure allows for the study of chemical and biological reactions that are not possible with other compounds. CPBDO has been used in a variety of laboratory experiments, including those related to drug development and protein structure.
Scientific Research Applications
Synthesis and Biological Properties
- The synthesis and biological properties of derivatives related to (4S,4'S)-2,2'-(Cyclopropane-1,1-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole) have been explored. Compounds related to this structure show significant antimicrobial activities and good antioxidant properties, highlighting their potential in pharmaceutical and biochemical research (Düğdü et al., 2014).
Application in Asymmetric Transition Metal Catalysis
- Novel bis-oxazoline compounds, which are structurally similar to (4S,4'S)-2,2'-(Cyclopropane-1,1-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole), have been used as chiral ligands in asymmetric transition metal catalysis. This includes applications in palladium(0)-catalyzed enantioselective allylic alkylations and copper(I)-catalyzed enantioselective cyclopropanations and aziridinations (Gök & Eycken, 2012).
Enhancement in Stereoselectivities
- The (4S,4'S)-2,2'-(Cyclopropane-1,1-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole) structure has been found to enhance stereoselectivities in copper-catalyzed asymmetric cyclopropanation of styrene, demonstrating its significance in improving the efficiency of stereoselective reactions (Itagaki & Yamamoto, 2006).
Application in Enantioselective Synthesis
- Related bis(oxazoline) ligands have been used in the enantioselective synthesis of cyclopropane derivatives, emphasizing the role of such structures in developing stereochemically complex molecules (Meyer, Froehlich, & Haufe, 2010).
Use in Stereoselective Transition-Metal Catalysis
- Similar bis(dihydrooxazoles) have been synthesized and applied in stereoselective transition-metal catalysis. These studies underline the potential of such compounds in catalytic processes that require precise control of stereochemistry (Rippert, 1998).
properties
IUPAC Name |
(4S)-4-tert-butyl-2-[1-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]cyclopropyl]-4,5-dihydro-1,3-oxazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O2/c1-15(2,3)11-9-20-13(18-11)17(7-8-17)14-19-12(10-21-14)16(4,5)6/h11-12H,7-10H2,1-6H3/t11-,12-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUKXYKUSOPDGKX-VXGBXAGGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1COC(=N1)C2(CC2)C3=NC(CO3)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[C@H]1COC(=N1)C2(CC2)C3=N[C@H](CO3)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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